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CAS No.: 483-66-9

Cat. No.: S585837

Sphondin Solubility Data

The table below summarizes the available solubility information for Sphendin from chemical suppliers and

scientific literature.

Solvent/Formulation Concentration Conditions / Notes
DMSO ~25 mg/mL (~115.64  Standard stock solution.
mM) [1]
10% DMSO + 40% PEG300 + 5% =>2.5mg/mL (11.56 For preclinical studies; add co-
Tween 80 + 45% Saline [1] mM) solvents sequentially in the order
listed.
10% DMSO + 90% Corn Oil [1] =>2.5mg/mL (11.56 For administration; add DMSO stock
mM) to corn oil and mix evenly.

10% DMSO + 90% (20% SBE-B-CD in > 2.5 mg/mL (11.56 For improved aqueous solubility;
Saline) [1] mM) prepare SBE-B-CD in saline fresh.

Experimental Protocols
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Protocol 1: Preparing a Stock Solution in DMSO

This is the most straightforward method for creating a concentrated stock for in vitro experiments [1].

¢ Calculations: Determine the mass of Sphondin needed to achieve your desired stock concentration
and volume. For example, to make 1 mL of a 25 mg/mL solution, you would need 25 mg of
Sphondin.

e Weighing: Accurately weigh the Sphondin powder.

¢ Dissolution: Transfer the powder to a volumetric vial and add the required volume of pure DMSO.
Cap and mix gently until the solid is completely dissolved.

e Storage: Aliquot the stock solution and store at -20°C. For long-term storage (up to 6 months), keep
at -80°C [1].

Protocol 2: Preparing a Solution for Preclinical Administration

This protocol is for creating a stable formulation for animal studies, using co-solvents to mitigate the use of

high concentrations of DMSO [1].

¢ Prepare Stock: Start with a 25 mg/mL clear stock solution of Sphondin in DMSO.
e Sequential Mixing: For 1 mL of final working solution:
o Add 100 pL of the DMSO stock solution to 400 pL of PEG300. Mix evenly.
o Add 50 pL of Tween-80 to the mixture. Mix evenly.
o Finally, add 450 pL of normal saline (0.9% sodium chloride) to adjust the volume to 1 mL. Mix
thoroughly.
¢ Verification: Ensure the final solution is clear with no precipitation.

Below is a workflow diagram outlining the key decision points and steps for these experimental protocols:
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Start: Plan Sphondin Experiment

LN

Protocol 1: Protocol 2:
In Vitro Stock Solution Preclinical Administration
Weigh Sphondin powder Prepare 25 mg/mL
(Calculate for target concentration) Sphondin in DMSO stock

Add pure DMSO solvent Add stock to PEG300
and mix until dissolved and mix evenly
Aliquot and store at -20°C Add Tween-80
(Long-term: -80°C) and mix evenly

l

Add saline to final volume
and mix thoroughly

l
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Click to download full resolution via product page

Frequently Asked Questions

What is the purity of Sphondin typically available from suppliers? Sphondin is commonly available

with a purity of >98% for research purposes [1].
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Are there any known safety concerns with handling Sphondin? Sphondin is a furanocoumarin. Some
compounds in this class are known to be phototoxic and photocarcinogenic, as they can intercalate with
DNA upon exposure to ultraviolet-A (UVA) light [1]. It is advisable to handle Sphondin with appropriate
personal protective equipment (PPE) and, based on its properties, to avoid unnecessary exposure to light

during experiments.

Troubleshooting Guide

Problem Possible Cause Solution
Precipitation in Solvent incompatibility; poor Ensure co-solvents are added in the
working solution solubility in final buffer. specified sequential order [1]. Consider using

a solubilizing agent like SBE-3-CD.

Inconsistent Degradation of stock solution. Prepare fresh stock solutions frequently.
biological results Avoid repeated freeze-thaw cycles by storing
in small aliquots [1].

Low apparent The compound may have Use the formulation guide with PEG300 and
solubility inherently low solubility in Tween-80 to create a stable suspension for
agueous environments. administration [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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